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Compound of Interest

N-(1-Bromo-2-
Compound Name: )
oxopropyl)acetamide

Cat. No.: B3055601

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) from the manufacturer. No
specific SDS for N-(1-Bromo-2-oxopropyl)acetamide was available at the time of writing. The
information herein is compiled from available data for the compound and extrapolated from
data on structurally similar chemicals, such as N-bromoacetamide and other a-halo ketones.
Always consult the official SDS provided by the supplier before handling this chemical.

Introduction

N-(1-Bromo-2-oxopropyl)acetamide is a halogenated amide derivative. As an a-halo ketone,
it is expected to be a reactive compound and a versatile reagent in organic synthesis. Due to
the presence of the bromine atom alpha to a ketone, this molecule is likely an alkylating agent.
Such compounds are valuable in the synthesis of various heterocyclic structures and other
complex organic molecules, which are often of interest in drug development. However, this
reactivity also implies potential biological hazards, necessitating strict adherence to safety
protocols. This guide provides a summary of the known properties, extrapolated safety
information, and recommended handling procedures for N-(1-Bromo-2-oxopropyl)acetamide.

Chemical and Physical Properties
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Limited experimental data is available for the physical and chemical properties of N-(1-Bromo-
2-oxopropyl)acetamide. The following table summarizes computed data available from public
databases.[1]

Property Value Source
Molecular Formula C5H8BrNO2 PubChem[1]
Molecular Weight 194.03 g/mol PubChem[1]

Not explicitly found in
CAS Number 23095-43-4 searches, but associated with

the compound name.

) ) General property of similar
Appearance Solid (predicted) }
small organic molecules.

. i ) Based on similar compounds
Solubility Soluble in water (predicted) ] )
like N-bromoacetamide.[2]

Hazard Identification and Classification

A specific hazard classification for N-(1-Bromo-2-oxopropyl)acetamide is not available.
However, based on the known hazards of structurally related compounds like N-
bromoacetamide and the general reactivity of a-halo ketones, the following hazards should be
anticipated.

Anticipated Hazards:
e Acute Oral Toxicity: Harmful if swallowed.[2][3]

o Skin Corrosion/Irritation: Causes severe skin burns and irritation.[2][3][4] a-Halo ketones are
known alkylating agents and can cause significant tissue damage upon contact.

o Serious Eye Damage/Irritation: Causes serious eye damage.[2][3][4]
o Respiratory Irritation: May cause respiratory irritation.[2][4] Inhalation of dust can be harmful.

e Sensitization: May cause an allergic skin reaction.
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The following table summarizes the GHS hazard statements for the closely related compound,
N-bromoacetamide, which should be considered as potential hazards for N-(1-Bromo-2-
oxopropyl)acetamide.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[2][3]

H314: Causes severe skin burns and eye

Skin Corrosion (Category 1B)
damage[2][3][4]

Serious Eye Damage (Category 1) H318: Causes serious eye damage[2][4]

Specific target organ toxicity — single exposure ) o
) H335: May cause respiratory irritation[2][4]
(Category 3), Respiratory system

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and to maintain the integrity of the compound.

Handling:

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[3][4] Ensure that eyewash stations and safety showers are readily accessible.[5]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[4][6]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[4][6] Avoid
contact with skin.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[4]

o General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.[3][4]
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Storage:

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[2][4]

o Sensitivity: Be aware of potential sensitivity to light and moisture.[2]

The following diagram illustrates a general workflow for the safe handling of hazardous
chemicals like N-(1-Bromo-2-oxopropyl)acetamide.
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Caption: General workflow for safe handling of hazardous chemicals.
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First-Aid Measures

In case of exposure, immediate medical attention is required.[3][4]

Exposure Route First-Aid Procedure

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. Call a

physician or poison control center immediately.

[3]4]

Immediately take off all contaminated clothing.
Skin Contact Rinse skin with water/shower for at least 15

minutes. Call a physician immediately.[3][4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[3]4]

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion physician or poison control center immediately.

[21(31[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[2][4]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen
bromide.[4][5]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2][4]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 4). Avoid breathing dust and contact with skin and eyes.

[31[4]
e Environmental Precautions: Do not let the product enter drains.[4]

¢ Methods for Cleaning Up: Sweep up the spilled solid, avoiding dust formation, and place it in
a suitable container for disposal.[2][4]

Toxicological Information

No specific toxicological data for N-(1-Bromo-2-oxopropyl)acetamide has been found. The
information below is based on the anticipated properties of an a-halo ketone and data from
similar compounds.

Acute Toxicity: Expected to be harmful if swallowed.

Skin Corrosion/Irritation: Expected to cause severe skin burns.

Serious Eye Damage/Irritation: Expected to cause serious eye damage.

Carcinogenicity: There is no information available to classify this compound as a carcinogen.

Experimental Protocols

Detailed experimental protocols for the use of N-(1-Bromo-2-oxopropyl)acetamide are not
readily available in the public domain. Researchers should develop their own protocols based
on the intended reaction, taking into account the reactivity of a-halo ketones.

General Considerations for Reactions with Nucleophiles:

a-Halo ketones are electrophilic at both the carbonyl carbon and the a-carbon. They readily
undergo nucleophilic substitution at the a-carbon.

The following diagram illustrates the general reactivity of an a-halo ketone with a generic
nucleophile.
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Caption: General reaction pathway of an a-halo ketone with a nucleophile.

When designing experiments, it is crucial to consider:

Solvent Choice: The choice of solvent can influence the reaction rate and selectivity.

Temperature Control: Reactions may be exothermic and require cooling.

Stoichiometry: Careful control of the molar ratios of reactants is essential.

Work-up Procedure: Quenching and extraction procedures should be designed to safely
handle any unreacted starting material and byproducts.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. It is recommended to use a licensed professional waste disposal service.[7] Do not
allow the material to enter drains or waterways.[4]

This technical guide provides a starting point for the safe handling and use of N-(1-Bromo-2-
oxopropyl)acetamide. Due to the lack of a specific SDS, a cautious and conservative
approach to safety is paramount. Always prioritize the hierarchy of controls, starting with
elimination and substitution, followed by engineering controls, administrative controls, and
finally, personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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